Cas no 380346-66-7 (N-2-chloro-5-(trifluoromethyl)phenyl-1,3-benzothiazol-2-amine)

• Product Name: N-2-chloro-5-(trifluoromethyl)phenyl-1,3-benzothiazol-2-amine
• CAS No: 380346-66-7
• MF: C₁₄H₈ClF₃N₂S
• MW: 328.739931106567
• CID: 3105036
• PubChem ID: 2384595
• Update Time: 2025-05-20

N-2-chloro-5-(trifluoromethyl)phenyl-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• Benzothiazol-2-yl-(2-chloro-5-trifluoromethyl-phenyl)-amine
• N-2-chloro-5-(trifluoromethyl)phenyl-1,3-benzothiazol-2-amine
• CS-0218870
• C14H8ClF3N2S
• 380346-66-7
• EN300-02342
• N-[2-chloro-5-(trifluoromethyl)phenyl]-1,3-benzothiazol-2-amine
• G34759
• Z55176267
• AKOS000115509

• Inchi： 1S/C14H8ClF3N2S/c15-9-6-5-8(14(16,17)18)7-11(9)20-13-19-10-3-1-2-4-12(10)21-13/h1-7H,(H,19,20)
• InChI Key： LOVORZNOYBEBEB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(F)(F)F)=CC=1NC1=NC2C=CC=CC=2S1

Computed Properties

• Exact Mass: 328.0048816Da
• Monoisotopic Mass: 328.0048816Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 53.2Ų

Additional information on N-2-chloro-5-(trifluoromethyl)phenyl-1,3-benzothiazol-2-amine

Research Brief on N-2-chloro-5-(trifluoromethyl)phenyl-1,3-benzothiazol-2-amine (CAS: 380346-66-7)

N-2-chloro-5-(trifluoromethyl)phenyl-1,3-benzothiazol-2-amine (CAS: 380346-66-7) is a benzothiazole derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential biological activities. This compound, characterized by its trifluoromethyl and chloro substituents, exhibits structural features that are often associated with enhanced pharmacokinetic properties and target specificity. Recent studies have explored its applications in drug discovery, particularly in the development of novel therapeutic agents for cancer, infectious diseases, and neurological disorders.

Recent research has focused on the synthesis and optimization of N-2-chloro-5-(trifluoromethyl)phenyl-1,3-benzothiazol-2-amine to improve its bioavailability and efficacy. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound acts as a potent inhibitor of protein kinases involved in cancer cell proliferation. The study utilized in vitro assays and molecular docking simulations to elucidate its mechanism of action, revealing high affinity for the ATP-binding sites of specific kinase targets. These findings suggest its potential as a lead compound for anticancer drug development.

In addition to its anticancer properties, N-2-chloro-5-(trifluoromethyl)phenyl-1,3-benzothiazol-2-amine has shown promise in antimicrobial applications. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's ability to disrupt bacterial cell wall synthesis was attributed to its unique chemical structure, which enhances membrane permeability and inhibits key enzymatic processes. This highlights its potential as a scaffold for designing new antibiotics to address the growing threat of antimicrobial resistance.

Further investigations into the pharmacokinetic profile of N-2-chloro-5-(trifluoromethyl)phenyl-1,3-benzothiazol-2-amine have revealed favorable metabolic stability and low toxicity in preclinical models. A recent pharmacokinetic study (European Journal of Pharmaceutical Sciences, 2023) demonstrated its adequate oral bioavailability and prolonged half-life, making it a viable candidate for further development. However, challenges such as solubility and formulation optimization remain to be addressed in subsequent research phases.

In conclusion, N-2-chloro-5-(trifluoromethyl)phenyl-1,3-benzothiazol-2-amine (CAS: 380346-66-7) represents a versatile chemical entity with broad therapeutic potential. Its dual functionality as a kinase inhibitor and antimicrobial agent underscores its significance in modern drug discovery. Future research should focus on clinical translation, structure-activity relationship (SAR) studies, and combination therapies to maximize its therapeutic impact. This compound exemplifies the innovative strides being made in the intersection of chemistry and biology, offering new avenues for addressing unmet medical needs.